Cas no 435341-84-7 (4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine
• CAS No: 435341-84-7
• MF: C₈H₉N₃S₂
• MW: 211.307158231735
• CID: 928986
• PubChem ID: 3112394
• Update Time: 2025-10-29

4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2',4'-dimethyl-[4,5']bithiazolyl-2-ylamine
• 2',4'-Dimethyl[4,5']bithiazolyl-2-ylaminehydrobromide
• 4-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine
• 4-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3-thiazole-2-ylamine
• AC1MJH5S
• AC1Q2OVH
• Oprea1_089248
• Oprea1_542115
• SBB027359
• EN300-41956
• A826304
• Z275118684
• SCHEMBL16434062
• DB-051096
• F0915-6243
• 4-(2,4-Dimethylthiazol-5-yl)thiazol-2-amine
• DB-194341
• F53019
• C8H9N3S2
• AKOS000301499
• MFCD00775052
• DTXSID90389371
• SR-01000477219-1
• 2',4'-dimethyl-4,5'-bithiazol-2-amine
• BDBM50523189
• 4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine
• SMR000283884
• HMS2718M03
• 2',4'-Dimethyl-[4,5'-bithiazol]-2-amine
• CHEMBL1528675
• CS-0248935
• MLS000688231
• 4-(2,4-dimethyl-5-thiazolyl)-2-thiazolamine
• 435341-84-7
• SR-01000477219
• 7520-92-5

• Inchi： 1S/C8H9N3S2/c1-4-7(13-5(2)10-4)6-3-12-8(9)11-6/h3H,1-2H3,(H2,9,11)
• InChI Key： MQRVWXNHZWZVMR-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1=CSC(N)=N1

Computed Properties

• Exact Mass: 211.02400
• Monoisotopic Mass: 211.02378965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 388.4±27.0 °C at 760 mmHg
• Flash Point: 188.7±23.7 °C
• PSA: 108.28000
• LogP: 3.04680
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine

Professional Introduction to 4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine (CAS No. 435341-84-7)

4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 435341-84-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative belongs to the thiazole family, a class of molecules widely recognized for their diverse biological activities and utility in medicinal chemistry. The compound's unique structural framework, characterized by two interconnected thiazole rings and a dimethyl substituent at the 5-position, contributes to its remarkable chemical properties and potential applications in drug development.

The< strong>thiazole core is a pivotal pharmacophore in many bioactive molecules, exhibiting a broad spectrum of biological interactions due to its ability to engage with various biological targets. The presence of two< strong>thiazole rings in 4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine enhances its structural complexity and modulates its pharmacological profile. This dual-thiazole motif has been extensively studied for its potential in modulating enzyme activities, receptor interactions, and cellular signaling pathways.

In recent years, there has been growing interest in< strong>thiazole derivatives as lead compounds for the development of novel therapeutic agents. The compound 4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine has garnered attention due to its structural similarity to known bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The dimethyl substitution at the 5-position of the first thiazole ring introduces steric and electronic effects that can fine-tune the compound's binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of 4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine is its potential as a scaffold for drug discovery. The compound's ability to undergo further chemical modifications allows for the exploration of structure-activity relationships (SARs), enabling researchers to optimize its pharmacological properties. For instance, functionalization at the 2-amino position or other reactive sites within the molecule could lead to derivatives with enhanced potency or improved pharmacokinetic profiles.

The< strong>biological activity of this compound has been explored in several preclinical studies. Research indicates that derivatives of thiazole have the potential to interact with various enzymes and receptors involved in pathophysiological processes. Specifically, studies have suggested that certain thiazole derivatives can inhibit kinases and other enzymes implicated in cancer progression. The dual-thiazole structure of 4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine may contribute to its ability to modulate these enzymatic pathways effectively.

In addition to its potential in oncology research, this compound has shown promise in other therapeutic areas. For example, it may exhibit< strong>anti-inflammatory effects by interacting with inflammatory mediators and signaling pathways. The< strong>antimicrobial potential of thiazole derivatives is also well-documented, with some compounds demonstrating efficacy against resistant bacterial strains. These findings highlight the broad therapeutic applicability of molecules like 4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine.

The synthesis of< strong>4-(dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine involves multi-step organic reactions that showcase the ingenuity of synthetic organic chemistry. The construction of the dual-thiazole core requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to facilitate the formation of key carbon-carbon bonds within the molecule.

The< strong>catalytic methods used in the synthesis not only enhance efficiency but also allow for scalability, which is crucial for pharmaceutical applications. Researchers have explored various catalysts and ligands to optimize reaction outcomes while minimizing side products. These advancements in synthetic methodology contribute to the accessibility of complex heterocyclic compounds like 4-(dimethyl-1,3-thiazol-5-ylyl)-1,3-thiazolamidine.

The< strong-pharmacokinetic profile of a compound is equally important as its biological activity when evaluating its therapeutic potential. Studies on related thiazole derivatives have provided insights into their absorption distribution metabolism and excretion (ADME) properties. Understanding these parameters helps in predicting how a drug will behave within the body and informs decisions regarding dosing regimens and formulation strategies.

In conclusion,< strong-pharmacological research continues to uncover new possibilities for compounds like 4-(dimethyl -1 ,3 -th i az ol -5 -y l ) -13 -th i az ol -2 -ami ne . Its unique structural features make it a valuable candidate for further investigation in drug discovery programs targeting various diseases . As synthetic methodologies advance , so too does our ability to explore complex molecular architectures with potential therapeutic benefits . The future holds exciting prospects for this remarkable heterocyclic amine derivative . p >